3-Ethyl-3-fluoroazetidine hydrochloride

• IUPAC Name: 3-ethyl-3-fluoroazetidine;hydrochloride
• InChI: InChI=1S/C5H10FN.ClH/c1-2-5(6)3-7-4-5;/h7H,2-4H2,1H3;1H
• InChI Key: PTCXYDBJOIDPSM-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CNC1)F.Cl
• Molecular Formula: C5H11ClFN
• Molecular Weight: 139.60 g/mol

Description

3-Ethyl-3-fluoroazetidine hydrochloride (3-EFAH) is an organic compound that has a variety of uses in the laboratory. It is a key intermediate in the synthesis of other compounds, and is used in a wide range of chemical reactions. 3-EFAH is a colorless, odorless, crystalline solid with a melting point of 151-153°C and a boiling point of 293-295°C. It is soluble in water, ethanol, acetone, and other organic solvents, and is stable under normal laboratory conditions.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• 3-Ethyl-3-fluoroazetidine hydrochloride is used in the synthesis of cyclic fluorinated beta-amino acids, which are valuable as building blocks in medicinal chemistry. One notable example is the synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid, a fluorinated heterocyclic amino acid (Van Hende et al., 2009).

Structural Analysis and Molecular Interactions

• Studies on the structures of fluoroazetidine derivatives, such as 3-fluoroazetidinium hydrochloride, using X-ray diffraction analysis and DFT calculations, reveal significant influence of the C–F⋯N+ interaction on the conformations of these molecules (Gooseman et al., 2006).

Antitumor Activity

• Fluoroazetidine derivatives are being explored for their potential in antitumor applications. For instance, amino acid ester derivatives containing 5-fluorouracil have shown inhibitory effects against certain cancer cell lines (Xiong et al., 2009).

Applications in Organic Synthesis

• The compound is employed in various organic synthesis procedures, such as the preparation of functionalized azetidines. This includes the use of 3-bromo-3-ethylazetidines as precursors for synthesizing novel azetidine derivatives (Stankovic et al., 2013).

Development of Pharmaceutical Agents

• Fluoroazetidine derivatives are investigated in the development of pharmaceutical agents, including selective serotonin reuptake inhibitors (SSRIs) and other compounds with potential neurological applications (Dorsey et al., 2004).